Cas no 144267-96-9 (Ethyl 3,4-difluorobenzoate)

Ethyl 3,4-difluorobenzoate structure
Ethyl 3,4-difluorobenzoate structure
Product Name:Ethyl 3,4-difluorobenzoate
CAS No:144267-96-9
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD00272138
CID:64843
PubChem ID:2737171
Update Time:2025-04-18

Ethyl 3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,4-difluorobenzoate
    • C9H8F2O2
    • Benzoic acid, 3,4-difluoro-, ethyl ester
    • ethyl-3,4-difluorobenzoate
    • ethyl3,4-difluorobenzoate
    • PubChem3468
    • ethyl 3,4-difluoro-benzoate
    • KSC494G9P
    • RARECHEM AL BI 0215
    • NKIWNSXGZXESSM-UHFFFAOYSA-N
    • WT1857
    • SBB064627
    • 3,4-Difluoro-benzoic acid ethyl ester
    • VZ32072
    • AS01257
    • Benzoic acid,3,4-difluoro-,
    • AMY6553
    • MFCD00272138
    • SY021829
    • SDCCGMLS-0066195.P001
    • SCHEMBL1147208
    • 144267-96-9
    • AKOS004911135
    • DTXSID70371890
    • CS-0042769
    • Z292646542
    • A24218
    • FT-0626006
    • EN300-132161
    • PS-8473
    • DB-037995
    • MDL： MFCD00272138
    • Inchi： 1S/C9H8F2O2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3
    • InChI Key： NKIWNSXGZXESSM-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(C(=O)OCC)=C1)F

Computed Properties

  • Exact Mass: 186.04900
  • Monoisotopic Mass: 186.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Density: 1.222
  • Boiling Point: 96℃/15mm(lit.)
  • Flash Point: 223.4 °C at 760 mmHg
  • PSA: 26.30000
  • LogP: 2.14150
  • Solubility: Not determined

Ethyl 3,4-difluorobenzoate Security Information

  • Hazard Statement： Flammable/Irritant
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • HazardClass：IRRITANT, FLAMMABLE
  • Risk Phrases：R36/37/38

Ethyl 3,4-difluorobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethyl 3,4-difluorobenzoate Pricemore >>

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Ethyl 3,4-difluorobenzoate Production Method

Ethyl 3,4-difluorobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:144267-96-9)Ethyl 3,4-difluorobenzoate
Order Number:A24218
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):322.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:144267-96-9)3,4-二氟苯甲酸乙酯
Order Number:LE2928903
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:144267-96-9)Ethyl 3,4-difluorobenzoate
A24218
Purity:99%
Quantity:500g
Price ($):322.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:144267-96-9)3,4-二氟苯甲酸乙酯
LE2928903
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email